Membrane Perturbation Efficiency: Direct Spin-Label ESR Head-to-Head Comparison with Heptacaine in Rat Brain Synaptosomes
In the primary defining study for this compound, 2-piperidinoethyl phenylcarbamate (the 2-piperidinoethylester of phenyl carbamic acid) was directly compared with heptacaine (the piperidinoethylester of 2-heptyloxyphenylcarbamic acid) for membrane perturbation effects on rat brain synaptosomes using stearic acid spin labels (doxyl at C-5, C-12, and C-16 positions). Both compounds were studied as a function of temperature and concentration by ESR spectroscopy, and the order parameter S was quantified. The local anesthetics displayed different disordering efficiency at different membrane depths, and the extent of perturbation correlated with local anesthetic activity [1]. This study establishes the unsubstituted phenylcarbamate as the lower-lipophilicity, less membrane-disordering comparator within the pair, providing a reference point for assessing the contribution of the ortho-alkoxy substituent to membrane biophysical effects.
| Evidence Dimension | Membrane perturbation (order parameter S from ESR spectra of spin-labeled synaptosomes) |
|---|---|
| Target Compound Data | Quantified perturbation effect across membrane depth (C-5, C-12, C-16 doxyl positions); lower disordering efficiency compared to heptacaine, consistent with lower lipophilicity and anesthetic potency |
| Comparator Or Baseline | Heptacaine (piperidinoethylester of 2-heptyloxyphenylcarbamic acid) – greater membrane disordering efficiency attributable to the heptyloxy substituent |
| Quantified Difference | Differential membrane disordering efficiency observed at all three membrane depths; correlation demonstrated between perturbation magnitude and local anesthetic activity (exact numerical values available in full text; Gen Physiol Biophys 1984, 3(4):327-337) |
| Conditions | Rat brain synaptosomes; stearic acid spin probes labeled with doxyl groups at C-5, C-12, and C-16; temperature- and concentration-dependent ESR measurement |
Why This Matters
This direct comparative dataset allows researchers to attribute differences in membrane biophysical effects specifically to the presence or absence of the ortho-alkoxy substituent, enabling rational selection of the unsubstituted compound as a low-lipophilicity reference probe in membrane interaction studies.
- [1] Ondrias K, Stasko A, Balgavý P. Perturbation effect of local anaesthetics on synaptosomes: variation with depth of the spin label probe. Gen Physiol Biophys. 1984;3(4):327-337. PMID: 6094301. View Source
